Cas no 3580-63-0 (5,12-Naphthacenedione, 8-ethyl-1,4,6,11-tetrahydroxy-)

• Product Name: 5,12-Naphthacenedione, 8-ethyl-1,4,6,11-tetrahydroxy-
• CAS No: 3580-63-0
• MF: C₂₀H₁₄O₆
• MW: 350.321566104889
• CID: 1472519
• Update Time: 2024-08-23

5,12-Naphthacenedione, 8-ethyl-1,4,6,11-tetrahydroxy- Chemical and Physical Properties

Names and Identifiers

• 5,12-Naphthacenedione, 8-ethyl-1,4,6,11-tetrahydroxy-

• Inchi： 1S/C20H14O6/c1-2-8-3-4-9-10(7-8)18(24)16-15(17(9)23)19(25)13-11(21)5-6-12(22)14(13)20(16)26/h3-7,21-24H,2H2,1H3
• InChI Key： PTEXOGLZLZUOSX-UHFFFAOYSA-N
• SMILES： C1(O)=C2C(C(=O)C3=C(C2=O)C(O)=C2C(C=C(CC)C=C2)=C3O)=C(O)C=C1

Computed Properties

• Exact Mass: 350.07902

Experimental Properties

• Density: 1.594±0.06 g/cm3(Predicted)
• Melting Point: 233 °C
• Boiling Point: 636.5±50.0 °C(Predicted)
• PSA: 115.06
• pka: 6.58±0.20(Predicted)